Cas no 1807167-93-6 (4-Chloromethyl-3-phenyl-5-(trifluoromethyl)pyridine)

• Product Name: 4-Chloromethyl-3-phenyl-5-(trifluoromethyl)pyridine
• CAS No: 1807167-93-6
• MF: C₁₃H₉ClF₃N
• MW: 271.665472745895
• CID: 4902923
• Update Time: 2025-06-07

4-Chloromethyl-3-phenyl-5-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Chloromethyl-3-phenyl-5-(trifluoromethyl)pyridine

• Inchi： 1S/C13H9ClF3N/c14-6-10-11(9-4-2-1-3-5-9)7-18-8-12(10)13(15,16)17/h1-5,7-8H,6H2
• InChI Key： FRJBHEFQRQNPIL-UHFFFAOYSA-N
• SMILES： ClCC1C(C(F)(F)F)=CN=CC=1C1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 264
• XLogP3: 3.8
• Topological Polar Surface Area: 12.9

Additional information on 4-Chloromethyl-3-phenyl-5-(trifluoromethyl)pyridine

Introduction to 4-Chloromethyl-3-phenyl-5-(trifluoromethyl)pyridine (CAS No. 1807167-93-6)

4-Chloromethyl-3-phenyl-5-(trifluoromethyl)pyridine, identified by its CAS number 1807167-93-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine class, characterized by a six-membered heterocyclic ring containing nitrogen, which makes it a versatile scaffold for various chemical modifications and biological applications. The presence of multiple functional groups, including a chloromethyl side chain, a phenyl ring, and a trifluoromethyl substituent, endows this molecule with unique chemical properties and reactivity that make it valuable in synthetic chemistry and drug discovery.

The chloromethyl group (–CH₂Cl) in the molecular structure of 4-Chloromethyl-3-phenyl-5-(trifluoromethyl)pyridine serves as a reactive handle for further functionalization. This moiety can participate in nucleophilic substitution reactions, allowing for the introduction of diverse functional groups such as amines, alcohols, or thiols. Such reactivity is particularly useful in the synthesis of biologically active molecules, where site-specific modifications are often required. The phenyl ring contributes to the compound's hydrophobicity and can influence its interaction with biological targets, while the trifluoromethyl group enhances metabolic stability and lipophilicity, which are critical factors in drug design.

Recent advancements in medicinal chemistry have highlighted the importance of fluorinated compounds in developing novel therapeutics. The trifluoromethyl group (–CF₃) is well-known for its ability to improve pharmacokinetic properties such as bioavailability, binding affinity, and resistance to metabolic degradation. In particular, studies have demonstrated that trifluoromethylated pyridines exhibit promising activities against various diseases, including cancer and infectious disorders. The incorporation of this group into 4-Chloromethyl-3-phenyl-5-(trifluoromethyl)pyridine suggests potential applications in designing small-molecule inhibitors or probes for target identification.

Current research in the field of pyridine derivatives has explored their role in modulating enzyme activity and receptor binding. For instance, pyridines with halogenated substituents have been investigated for their potential as kinase inhibitors or antiviral agents. The structural features of 4-Chloromethyl-3-phenyl-5-(trifluoromethyl)pyridine, including the electron-withdrawing effects of the chloromethyl and trifluoromethyl groups, may influence its interaction with biological targets by altering electronic distributions and steric profiles. This compound could serve as a key intermediate in synthesizing novel molecules with therapeutic potential.

The synthesis of 4-Chloromethyl-3-phenyl-5-(trifluoromethyl)pyridine typically involves multi-step organic transformations starting from commercially available precursors. Key synthetic strategies often include nucleophilic substitution reactions to introduce the chloromethyl group, followed by aromatic substitutions or cross-coupling reactions to incorporate the phenyl and trifluoromethyl moieties. Advanced techniques such as palladium-catalyzed cross-coupling or fluorination methods may be employed to achieve high yields and purity. The optimization of these synthetic routes is crucial for ensuring scalability and cost-effectiveness in pharmaceutical production.

In addition to its pharmaceutical applications, this compound has shown promise in agrochemical research. Pyridine derivatives are widely used as intermediates in the synthesis of pesticides and herbicides due to their ability to interact with biological systems at targeted sites. The structural motifs present in 4-Chloromethyl-3-phenyl-5-(trifluoromethyl)pyridine make it a candidate for developing novel agrochemicals that exhibit improved efficacy and environmental safety. Further studies are warranted to explore its potential in this domain.

The use of computational modeling and high-throughput screening has accelerated the discovery process for new bioactive compounds like 4-Chloromethyl-3-phenyl-5-(trifluoromethyl)pyridine. By leveraging computational tools, researchers can predict binding affinities, metabolic stability, and other pharmacokinetic properties before conducting experimental validation. This approach not only saves time but also allows for the rapid optimization of lead compounds. The integration of machine learning algorithms with traditional pharmacophore modeling has further enhanced the efficiency of drug discovery pipelines.

In conclusion, 4-Chloromethyl-3-phenyl-5-(trifluoromethyl)pyridine (CAS No. 1807167-93-6) is a multifunctional compound with significant potential in pharmaceutical and agrochemical applications. Its unique structural features enable diverse chemical modifications and biological interactions, making it a valuable tool for synthetic chemists and medicinal chemists alike. As research continues to uncover new therapeutic targets and synthetic methodologies, this compound is likely to play an important role in future drug development efforts.